1-(2,3,5-Trifluorophenyl)ethanamine
Overview
Description
1-(2,3,5-Trifluorophenyl)ethanamine is a chemical compound with the molecular formula C8H8F3N . It has a molecular weight of 175.15 . The compound is typically stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for 1-(2,3,5-Trifluorophenyl)ethanamine is 1S/C8H8F3N/c1-4(12)6-2-5(9)3-7(10)8(6)11/h2-4H,12H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
1-(2,3,5-Trifluorophenyl)ethanamine is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources .Scientific Research Applications
Pharmacology
1-(2,3,5-Trifluorophenyl)ethanamine: is a compound that has potential applications in the field of pharmacology. It can be used as a precursor for the synthesis of various pharmaceutical agents. Its trifluorophenyl group is particularly interesting due to its ability to influence the biological activity of molecules, often leading to increased potency and metabolic stability .
Material Science
In material science, this compound could be utilized in the development of novel materials with specific properties. The presence of fluorine atoms can contribute to the creation of materials with high thermal stability and chemical resistance, which are valuable in harsh industrial environments .
Chemical Synthesis
1-(2,3,5-Trifluorophenyl)ethanamine: serves as an important intermediate in organic synthesis. It can be used to introduce the trifluorophenyl moiety into more complex molecules, which is a common structural component in many pharmaceuticals and agrochemicals due to its lipophilic nature and ability to pass through biological membranes .
Analytical Chemistry
This compound can be used as a standard or reagent in analytical chemistry. Its unique structure allows it to be a reference compound in chromatography and mass spectrometry, aiding in the identification and quantification of various substances .
Biochemistry
In biochemistry, 1-(2,3,5-Trifluorophenyl)ethanamine might be involved in enzyme-catalyzed reactions. It could act as a substrate or inhibitor for enzymes that interact with similar aromatic compounds, thus helping to understand enzyme specificity and mechanism of action .
Environmental Science
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(2,3,5-trifluorophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3N/c1-4(12)6-2-5(9)3-7(10)8(6)11/h2-4H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWQWBXQTHWCBQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C(=CC(=C1)F)F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3,5-Trifluorophenyl)ethanamine | |
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